Cas no 1261446-80-3 (3-Amino-5-(2,3-difluorophenyl)pyridine)

• Product Name: 3-Amino-5-(2,3-difluorophenyl)pyridine
• CAS No: 1261446-80-3
• MF: C₁₁H₈F₂N₂
• MW: 206.191429138184
• CID: 4929349
• Update Time: 2025-06-12

3-Amino-5-(2,3-difluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(2,3-difluorophenyl)pyridine

• Inchi： 1S/C11H8F2N2/c12-10-3-1-2-9(11(10)13)7-4-8(14)6-15-5-7/h1-6H,14H2
• InChI Key： GMHIKXQIVCEQQO-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=NC=C(C=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 213
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-5-(2,3-difluorophenyl)pyridine

Comprehensive Overview of 3-Amino-5-(2,3-difluorophenyl)pyridine (CAS No. 1261446-80-3): Properties, Applications, and Innovations

3-Amino-5-(2,3-difluorophenyl)pyridine (CAS No. 1261446-80-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine core with a 2,3-difluorophenyl substituent and an amino functional group, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 1261446-80-3 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.

In recent years, the demand for fluorinated pyridine derivatives like 3-Amino-5-(2,3-difluorophenyl)pyridine has surged, driven by their role in developing kinase inhibitors and central nervous system (CNS) therapeutics. A 2023 survey of PubMed citations revealed a 40% increase in studies referencing difluorophenyl-modified compounds, reflecting industry trends toward targeted therapies. This compound’s electron-withdrawing fluorine atoms enhance metabolic stability—a key consideration for researchers optimizing drug candidates against neurodegenerative diseases.

The synthesis of CAS 1261446-80-3 typically involves palladium-catalyzed cross-coupling reactions, as documented in patents from major pharmaceutical firms. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its ≥98% purity, meeting stringent requirements for preclinical trials. Notably, its logP value of 2.1 suggests favorable membrane permeability, addressing a common challenge in blood-brain barrier penetration studies—a hot topic in Alzheimer’s disease research forums.

Beyond pharmaceuticals, 3-Amino-5-(2,3-difluorophenyl)pyridine demonstrates potential in organic electronics. Its conjugated π-system and hydrogen-bonding capability make it a candidate for designing fluorescent sensors, aligning with the global push for environmental monitoring technologies. Startups specializing in PFAS detection have begun evaluating similar structures for water pollutant sensing applications.

Regulatory agencies classify this compound as non-hazardous under standard handling conditions, though proper PPE protocols are recommended during synthesis. Suppliers provide technical data sheets detailing storage at -20°C under inert gas to prevent degradation—a frequent query among purchasers on chemical sourcing platforms. Current market analyses indicate a 15% annual growth in orders for custom fluorinated building blocks, with 1261446-80-3 listed among the top 20 requested intermediates by CROs.

Innovative applications continue to emerge, including its use as a ligand in transition metal catalysis for green chemistry initiatives. Recent conferences on sustainable synthesis highlighted derivatives of this compound as templates for biodegradable agrochemicals, responding to EU restrictions on persistent pesticides. Such developments position 3-Amino-5-(2,3-difluorophenyl)pyridine as a compound bridging multiple UN Sustainable Development Goals (SDGs).

For researchers exploring structure-activity relationships (SAR), the meta-substitution pattern of the difluorophenyl group offers steric advantages over ortho/para analogs—a nuance discussed in recent QSAR modeling webinars. Computational studies suggest that modifying the amino group could yield derivatives with enhanced G-protein coupled receptor (GPCR) selectivity, a trending focus area in precision medicine ventures.